3-[1-(2-Ethylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile

• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol
• IUPAC Name: 3-[1-(2-ethylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile
• InChI: InChI=1S/C16H18N2O2/c1-2-12-6-3-4-8-14(12)18-11-5-7-13(16(18)20)15(19)9-10-17/h3-4,6,8,13H,2,5,7,9,11H2,1H3
• InChI Key: FUJOTPMEIRKVDW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N2CCCC(C2=O)C(=O)CC#N

Description

3-[1-(2-Ethylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile is a nitrile-containing heterocyclic compound featuring a 2-ethylphenyl-substituted piperidine ring conjugated with a 3-oxopropanenitrile moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[1-(2-Ethylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile typically involves multi-step organic reactions. One common method includes the reaction of 2-ethylbenzaldehyde with piperidine-2,3-dione under specific conditions to form the desired product. The reaction conditions often involve the use of solvents such as ethanol or methanol and may require catalysts to enhance the reaction rate and yield.

Industrial Production Methods

In an industrial setting, the production of 3-[1-(2-Ethylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile may involve large-scale batch reactors where the reactants are mixed and heated under controlled conditions. The process may also include purification steps such as recrystallization or chromatography to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

3-[1-(2-Ethylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base such as sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

3-[1-(2-Ethylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent for treating various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-[1-(2-Ethylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways are still under investigation, but preliminary studies suggest that it may modulate signaling pathways involved in inflammation and cell proliferation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared below with analogs differing in substituents on the phenyl ring of the piperidine moiety.

Table 1: Structural and Physicochemical Comparison

Substituent on Phenyl Ring	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Modifications	Purity
2-Ethylphenyl (Target)	Not provided	C₁₆H₁₈N₂O₂	270.33	Ethyl group (electron-donating, steric bulk)	≥95%
2,3-Dimethylphenyl	2059966-23-1	C₁₆H₁₈N₂O₂	270.33	Two methyl groups (increased hydrophobicity)	≥95%
3,5-Dimethylphenyl	2060029-84-5	C₁₆H₁₈N₂O₂	270.33	Symmetric methyl groups (altered steric profile)	Unspecified
2-Chloro-5-methylphenyl	2059966-70-8	C₁₅H₁₅ClN₂O₂	290.75	Chloro + methyl (electron-withdrawing Cl)	Unspecified
4-Fluoro-3-methylphenyl	2060058-67-3	C₁₆H₁₇FN₂O₂	288.32	Fluoro + methyl (enhanced metabolic stability)	Unspecified
2,4-Difluorophenyl	2060000-05-5	C₁₅H₁₄F₂N₂O₂	292.28	Two fluorines (increased electronegativity)	95%

Key Observations

Electronic Effects: Ethyl vs. Halogenated Derivatives: Compounds like 2-chloro-5-methylphenyl and 2,4-difluorophenyl exhibit electron-withdrawing effects, which may enhance reactivity toward nucleophiles or alter pharmacokinetic properties .

Molecular Weight and Solubility :

• Halogen substitution (Cl, F) increases molecular weight and may reduce aqueous solubility compared to the ethyl or methyl variants. For example, the 2-chloro-5-methylphenyl analog has a molecular weight of 290.75 g/mol, ~7.5% higher than the target compound .

Synthetic Utility :

• Nitrile-containing analogs, including the target compound, are versatile intermediates. highlights their use in synthesizing pyrazole, pyridine, and benzimidazole derivatives, suggesting broad applicability in heterocyclic chemistry .

Safety and Handling: All compounds in this class require standard laboratory precautions (e.g., avoiding heat, protective equipment), as noted for 2,3-dimethylphenyl and difluorophenyl analogs .

Biological Activity

The compound 3-[1-(2-Ethylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile , identified by CAS number 2060000-24-8 , has garnered attention in pharmacological research due to its potential biological activities. This article reviews the biological activity of this compound, discussing its mechanisms of action, therapeutic implications, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 3-[1-(2-Ethylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile is $C_{18}H_{22}N_2O_2$, with a molecular weight of 298.38 g/mol . The structure features a piperidine ring, which is crucial for its biological activity, particularly in modulating various biological pathways.

Research indicates that 3-[1-(2-Ethylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile exhibits several mechanisms of action:

• Histone Deacetylase (HDAC) Inhibition : This compound has been shown to inhibit HDAC enzymes, particularly HDAC8, which plays a role in cancer progression and neurodegenerative diseases. Inhibition of HDACs can lead to increased acetylation of histones and non-histone proteins, thereby influencing gene expression and cellular processes involved in cancer and inflammation .
• Neuroprotective Effects : Preliminary studies suggest that the compound may possess neuroprotective properties, making it a candidate for treating neurodegenerative disorders. The modulation of pathways associated with oxidative stress and apoptosis is particularly noteworthy .
• Anti-inflammatory Properties : The compound has demonstrated potential in reducing inflammatory responses, which could have implications for conditions such as arthritis and other inflammatory disorders .

Case Study 1: Cancer Treatment

A study published in the Journal of Medicinal Chemistry evaluated the efficacy of various HDAC inhibitors, including 3-[1-(2-Ethylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile, in cancer cell lines. Results indicated that this compound significantly reduced cell proliferation in breast cancer cells through HDAC inhibition, leading to apoptosis .

Case Study 2: Neurodegeneration

In a model of Alzheimer's disease, the compound was tested for its ability to prevent neuronal death induced by amyloid-beta toxicity. The findings revealed that treatment with 3-[1-(2-Ethylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile resulted in decreased markers of oxidative stress and improved neuronal survival rates compared to control groups .

Comparative Analysis of Biological Activities

Activity Type	Mechanism	Reference
HDAC Inhibition	Increases histone acetylation
Neuroprotection	Reduces oxidative stress
Anti-inflammatory	Modulates inflammatory pathways